DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone
Overview
Description
DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone is a chemical compound with the molecular formula C23H27F2N3O2 . It has an average mass of 415.476 Da and a monoisotopic mass of 415.207123 Da .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups. It has a 6-fluoro-1,2-benzoxazole group, a 2,4-difluorobenzoyl group, and a piperidine ring . The compound is achiral, meaning it does not have a non-superimposable mirror image .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 543.6±60.0 °C at 760 mmHg, and a flash point of 282.6±32.9 °C . It has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 5 freely rotating bonds . Its polar surface area is 53 Å2 .Scientific Research Applications
Neurology Research
This compound is used in neurology research, particularly in the study of pain and inflammation . It’s a part of the Neurology Research Chemicals and Analytical Standards, which are essential tools in the development of new treatments and understanding of neurological disorders .
Synthesis of Related Substances
The compound plays a crucial role in the synthesis of related substances of the antipsychotic drug Risperidone . It’s one of the impurities obtained during the synthesis of Risperidone, and its detection, origin, synthesis, characterization, and control can improve the commercial process .
Antibacterial Activity
Some N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives, which can be synthesized using this compound, have shown antibacterial effects against Staphylococcus aureus .
Drug Development
This compound is used in the development of new drugs, particularly atypical antipsychotics . It’s used in Structure-Based Drug Design (SBDD) studies to design new therapeutic agents that target the serotonergic receptor 2A (5-HT2AR) .
Quality Control and Analytical Studies
The compound is used for Quality Control (QC) and analytical studies during the commercial production of Risperidone . It’s essential for ensuring the quality and safety of the final product .
Regulatory Filings
The compound is used for Abbreviated New Drug Application (ANDA) & Drug Master File (DMF) filing to the FDA . This is a crucial step in the approval process for generic drugs .
Toxicity Studies
This compound is used in toxicity studies of the respective drug formulation . These studies are essential for understanding the safety profile of the drug .
Pharmaceutical Primary Standard
The compound serves as a pharmaceutical primary standard . This means it’s used as a reference substance in laboratory tests, as specifically prescribed in the European Pharmacopoeia .
properties
IUPAC Name |
3-[2-[4-(2,4-difluorobenzoyl)piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27F2N3O2/c1-15-18(23(30)28-10-3-2-4-21(28)26-15)9-13-27-11-7-16(8-12-27)22(29)19-6-5-17(24)14-20(19)25/h5-6,14,16H,2-4,7-13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVQWCIXBRCHDBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2CCCCC2=N1)CCN3CCC(CC3)C(=O)C4=C(C=C(C=C4)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27F2N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40166497 |
Source
|
| Record name | DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40166497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
415.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone | |
CAS RN |
158697-67-7 |
Source
|
| Record name | DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0158697677 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DES(6-fluoro-1,2-benzoxazole)-2,4-difluorobenzoyl risperidone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40166497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DES(6-FLUORO-1,2-BENZOXAZOLE)-2,4-DIFLUOROBENZOYL RISPERIDONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9JFX9B33TN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
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